1-methyl-2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole dihydrochloride

• IUPAC Name: 1-methyl-2-pyrrolidin-3-ylbenzimidazole;dihydrochloride
• InChI: InChI=1S/C12H15N3.2ClH/c1-15-11-5-3-2-4-10(11)14-12(15)9-6-7-13-8-9;;/h2-5,9,13H,6-8H2,1H3;2*1H
• InChI Key: UGDZLPVTBKBISF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCNC3.Cl.Cl
• Molecular Formula: C12H17Cl2N3
• Molecular Weight: 274.19 g/mol

Description

The compound appears to contain a benzodiazole ring, which is a type of heterocyclic aromatic organic compound. This is a common structure in many pharmaceutical drugs due to its ability to bind to various biological targets. The compound also contains a pyrrolidine ring, which is a type of secondary cyclic amine.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The benzodiazole and pyrrolidine rings would contribute to the three-dimensional shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the benzodiazole ring might undergo electrophilic substitution reactions, while the pyrrolidine ring might participate in nucleophilic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, pyrrolidine is a colorless liquid that is miscible with water and most organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing a benzodiazole ring are used for their antimicrobial, antiviral, and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions would likely involve further exploration of the biological activity of this compound and its potential use as a pharmaceutical drug. This could involve in vitro and in vivo studies to determine its efficacy and safety.